Alisol A
Alisol A
Brand Name:
Vulcanchem
CAS No.:
19885-10-0
VCID:
VC0190409
InChI:
InChI=1S/C30H50O5/c1-17(15-21(32)25(34)27(4,5)35)18-9-13-29(7)19(18)16-20(31)24-28(6)12-11-23(33)26(2,3)22(28)10-14-30(24,29)8/h17,20-22,24-25,31-32,34-35H,9-16H2,1-8H3/t17-,20+,21+,22+,24+,25-,28+,29+,30+/m1/s1
SMILES:
Molecular Formula:
C30H50O5
Molecular Weight:
490.7 g/mol
Alisol A
CAS No.: 19885-10-0
Natural Products
VCID: VC0190409
Molecular Formula: C30H50O5
Molecular Weight: 490.7 g/mol
| CAS No. | 19885-10-0 |
|---|---|
| Product Name | Alisol A |
| Molecular Formula | C30H50O5 |
| Molecular Weight | 490.7 g/mol |
| IUPAC Name | (5R,8S,9S,10S,11S,14R)-11-hydroxy-4,4,8,10,14-pentamethyl-17-[(2R,4S,5R)-4,5,6-trihydroxy-6-methylheptan-2-yl]-1,2,5,6,7,9,11,12,15,16-decahydrocyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C30H50O5/c1-17(15-21(32)25(34)27(4,5)35)18-9-13-29(7)19(18)16-20(31)24-28(6)12-11-23(33)26(2,3)22(28)10-14-30(24,29)8/h17,20-22,24-25,31-32,34-35H,9-16H2,1-8H3/t17-,20+,21+,22+,24+,25-,28+,29+,30+/m1/s1 |
| Standard InChIKey | HNOSJVWYGXOFRP-UNPOXIGHSA-N |
| Isomeric SMILES | C[C@H](C[C@@H]([C@H](C(C)(C)O)O)O)C1=C2C[C@@H]([C@H]3[C@]4(CCC(=O)C([C@@H]4CC[C@@]3([C@]2(CC1)C)C)(C)C)C)O |
| Canonical SMILES | CC(CC(C(C(C)(C)O)O)O)C1=C2CC(C3C4(CCC(=O)C(C4CCC3(C2(CC1)C)C)(C)C)C)O |
| Synonyms | alisol A |
| PubChem Compound | 15558616 |
| Last Modified | Nov 11 2021 |
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